Cas no 933674-33-0 (2-(3-fluorophenyl)cyclopentan-1-ol)

• Product Name: 2-(3-fluorophenyl)cyclopentan-1-ol
• CAS No: 933674-33-0
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 4788925
• PubChem ID: 2759095
• Update Time: 2025-06-13

2-(3-fluorophenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-Fluorophenyl)cyclopentanol
• (1R,2S)-2-(3-fluorophenyl)cyclopentanol
• 2-(3-fluorophenyl)cyclopentan-1-ol

• Inchi： 1S/C11H13FO/c12-9-4-1-3-8(7-9)10-5-2-6-11(10)13/h1,3-4,7,10-11,13H,2,5-6H2/t10-,11+/m0/s1
• InChI Key： ARVGKJBSGIRSTQ-WDEREUQCSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-fluorophenyl)cyclopentan-1-ol

Comprehensive Analysis of 2-(3-fluorophenyl)cyclopentan-1-ol (CAS No. 933674-33-0): Properties, Applications, and Industry Trends

In the realm of fine chemicals and pharmaceutical intermediates, 2-(3-fluorophenyl)cyclopentan-1-ol (CAS No. 933674-33-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a cyclopentanol core substituted with a 3-fluorophenyl group, serves as a critical building block in synthetic organic chemistry. Its molecular formula, C₁₁H₁₃FO, and precise stereochemistry make it invaluable for designing bioactive molecules, particularly in drug discovery and material science.

The growing demand for fluorinated organic compounds like 2-(3-fluorophenyl)cyclopentan-1-ol is driven by their enhanced metabolic stability and lipophilicity, which are pivotal in optimizing drug candidates. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry's focus on targeted therapies. Researchers frequently search for "synthesis of fluorinated cyclopentanols" or "applications of 3-fluorophenyl derivatives," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 933674-33-0 is often synthesized via Grignard reactions or asymmetric hydrogenation of corresponding ketones. Its chiral purity is a key concern, as enantioselectivity can significantly impact biological activity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, a topic frequently queried in academic forums like "how to characterize 2-(3-fluorophenyl)cyclopentan-1-ol."

Beyond pharmaceuticals, this compound finds niche applications in liquid crystals and advanced polymer materials, where its fluorinated aromatic ring contributes to thermal stability and optical properties. The surge in interest for "sustainable fluorination methods" has also spurred innovations in its production, minimizing environmental impact while maintaining yield efficiency—a balance highly sought after in green chemistry initiatives.

Regulatory and safety profiles of 2-(3-fluorophenyl)cyclopentan-1-ol adhere to global standards, with no significant hazards reported under normal handling conditions. However, proper storage in anhydrous environments is recommended to preserve its integrity. FAQs such as "stability of fluorophenyl cyclopentanols" underscore the practical considerations for industrial users.

In conclusion, CAS No. 933674-33-0 exemplifies the intersection of structural ingenuity and functional utility. As the demand for fluorine-containing scaffolds rises—fueled by trends in precision medicine and smart materials—this compound is poised to remain a cornerstone in both academic and industrial settings. Its multifaceted applications continue to inspire queries like "buy 2-(3-fluorophenyl)cyclopentan-1-ol supplier" or "future of fluorinated intermediates," signaling sustained relevance in the chemical landscape.